Cas no 36982-02-2 (10H-Phenoxazine-10-propanamine,N,N-dimethyl-, hydrochloride (1:?))

• Product Name: 10H-Phenoxazine-10-propanamine,N,N-dimethyl-, hydrochloride (1:?)
• CAS No: 36982-02-2
• MF: C₁₇H₂₁ClN₂O
• MW: 304.814443349838
• CID: 313112
• PubChem ID: 215995
• Update Time: 2025-04-19

10H-Phenoxazine-10-propanamine,N,N-dimethyl-, hydrochloride (1:?) Chemical and Physical Properties

Names and Identifiers

• 10H-Phenoxazine-10-propanamine,N,N-dimethyl-, hydrochloride (1:?)
• Chlorowodorku 10-((N-dwumetyloamino)propylo)-fenoksazy [Polish]
• DTXSID80958156
• 10-((N-Dimethylamino)propyl)phenoxazine hydrochloride
• 36982-02-2
• Phenoxazine, 10-(3-(dimethylamino)propyl)-, hydrochloride
• N,N-Dimethyl-3-(10H-phenoxazin-10-yl)propan-1-amine--hydrogen chloride (1/1)
• Chlorowodorku 10-((N-dwumetyloamino)propylo)-fenoksazy
• 10H-Phenoxazine-10-propanamine, N,N-dimethyl-, hydrochloride

• Inchi： 1S/C17H20N2O.ClH/c1-18(2)12-7-13-19-14-8-3-5-10-16(14)20-17-11-6-4-9-15(17)19;/h3-6,8-11H,7,12-13H2,1-2H3;1H
• InChI Key： KXYCCVLMCBYQMJ-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC=CC=2N(C2C=CC=CC1=2)CCCN(C)C

Computed Properties

• Exact Mass: 304.13443
• Monoisotopic Mass: 304.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.7Ų

Experimental Properties

• Boiling Point: 386°Cat760mmHg
• Flash Point: 113°C
• PSA: 15.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines N-substituted phenoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Phenoxazines N-substituted phenoxazines